![molecular formula C13H10N4O3 B2676759 N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)isoxazole-5-carboxamide CAS No. 1226448-98-1](/img/structure/B2676759.png)
N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)isoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)isoxazole-5-carboxamide, also known as ODQ, is a potent and selective inhibitor of soluble guanylyl cyclase (sGC). It has been widely used in scientific research to investigate the role of sGC in various physiological and pathological processes.
Scientific Research Applications
Auxiliary-Directed Palladium-Catalyzed Activation
N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)isoxazole-5-carboxamide derivatives have been explored for their potential in auxiliary-directed palladium-catalyzed γ-C(sp(3))-H bond activation. This approach facilitates the selective and efficient arylation and alkylation of α-aminobutanoic acid derivatives, leading to the synthesis of various γ-substituted non-natural amino acids. The directing group derived from the isoxazole-3-carboxamide moiety enables the activation of inert γ-C(sp(3))-H bonds, showcasing its utility in complex organic synthesis (Pasunooti et al., 2015).
Antitumor Activity
Research into the antitumor properties of modified this compound compounds has shown promising results. For example, derivatives synthesized from methyl-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate exhibited good antimicrobial activities and cytotoxicity, indicating their potential in cancer therapy. The modification of the molecule to include 3-isoxazoline substitutions has been a focus, suggesting a novel approach to designing anticancer agents (Sridhara et al., 2011).
Antimicrobial Studies
Further modifications of this compound have led to the synthesis of new compounds with antimicrobial activity. New 3-isoxazoline substituted phthalazine methylsulfonyl-oxadiazoles, derived from methyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl) acetate, have shown activity against various bacterial and fungal strains. This demonstrates the compound's versatility and its potential as a scaffold for developing antimicrobial agents (Sridhara et al., 2011).
Novel Synthetic Routes and Characterizations
The exploration of novel synthetic routes to create derivatives of this compound has been a significant area of research. These studies aim to enhance the understanding of its chemical properties and expand its application in various therapeutic areas. For instance, the development of new synthetic methods for chiral aminoalkyloxazolecarboxylate esters from isoxazol-5(2H)-ones highlights the compound's adaptability and potential for creating diverse and biologically active molecules (Khalafy et al., 1998).
Properties
IUPAC Name |
N-[(4-oxo-3H-phthalazin-1-yl)methyl]-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O3/c18-12-9-4-2-1-3-8(9)10(16-17-12)7-14-13(19)11-5-6-15-20-11/h1-6H,7H2,(H,14,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXIQHWSPTOVTTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)C3=CC=NO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.